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Compound of Interest

Compound Name: 2-Chloropropionyl chloride-d4

Cat. No.: B12394374 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents like 2-Chloropropionyl chloride-d4 is a critical

component of laboratory safety and regulatory compliance. This guide provides essential, step-

by-step procedures for the safe disposal of this compound, ensuring the protection of

personnel and the environment.

2-Chloropropionyl chloride-d4 is a flammable, corrosive liquid that reacts violently with water.

[1][2] Its disposal requires strict adherence to safety protocols and waste management

regulations. The following procedures are based on established safety data for the non-

deuterated analogue, 2-Chloropropionyl chloride, as the isotopic labeling does not significantly

alter its chemical reactivity or associated hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly equipped.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,

and eye/face protection.[3] In case of insufficient ventilation, a respirator may be necessary.

Work Area: All handling of 2-Chloropropionyl chloride-d4 should be conducted within a

chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.

[4] Keep away from heat, sparks, and open flames.[1]
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Step-by-Step Disposal Procedure
The primary method for the disposal of 2-Chloropropionyl chloride-d4 is through an

approved hazardous waste disposal facility.[1][2] Do not attempt to neutralize the chemical

unless you are trained and equipped to handle the reaction.

Container Management:

Keep the 2-Chloropropionyl chloride-d4 in its original, tightly closed container.[5]

Do not mix with other waste materials.

Label the container clearly with the chemical name and associated hazards.

Waste Collection:

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials such as strong bases, alcohols, and oxidizing agents.[2][4]

The storage area should be a flammables-area.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with a copy of the Safety Data Sheet (SDS).

Spill Response and Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[1]

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.[4] Do not use combustible materials like paper towels.
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Cleanup:

Using non-sparking tools, carefully collect the absorbed material and place it into a

suitable, labeled container for hazardous waste.[2][6]

Clean the spill area thoroughly.

Decontamination: Decontaminate any clothing or equipment that has come into contact with

the chemical. Wash contaminated clothing before reuse.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Chloropropionyl chloride, which is

expected to be comparable for its deuterated analogue.

Property Value

Molecular Weight 126.97 g/mol [3]

Boiling Point 109 - 111 °C (228 - 232 °F)[1][3]

Flash Point 31 °C (88 °F)[3]

Density 1.308 g/mL[3]

Vapor Pressure 28 hPa (21 mmHg) at 20 °C (68 °F)[3]

Experimental Protocols and Visualizations
Logical Workflow for Disposal
The proper disposal of 2-Chloropropionyl chloride-d4 follows a logical sequence of steps

designed to minimize risk. This workflow is visualized in the diagram below.
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Figure 1. Disposal Workflow for 2-Chloropropionyl chloride-d4
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Caption: Disposal Workflow for 2-Chloropropionyl chloride-d4.
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This guide provides a framework for the safe and compliant disposal of 2-Chloropropionyl
chloride-d4. Always consult your institution's specific safety protocols and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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